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Compound of Interest

Compound Name: GRP-60367 hydrochloride

Cat. No.: B8134323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target identification and mechanism

of action for the first-in-class small-molecule rabies virus (RABV) entry inhibitor, GRP-60367
hydrochloride. The information presented is collated from key research findings and is

intended to provide a comprehensive resource for professionals in the fields of virology and

drug development.

Executive Summary
GRP-60367 hydrochloride has been identified as a potent and specific inhibitor of Rabies

virus (RABV) entry.[1][2][3][4] The primary molecular target of this compound is the RABV

glycoprotein (G protein), a critical component for the virus's entry into host cells.[1][2] GRP-
60367 hydrochloride exhibits nanomolar potency against various RABV strains and

demonstrates a high specificity index, with no significant cytotoxicity observed at

concentrations well above its effective dose.[1][2][3] Mechanistic studies have confirmed that

the compound blocks the G protein-mediated fusion of the viral and endosomal membranes,

thereby preventing the release of the viral genome into the cytoplasm.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the antiviral activity and

cytotoxicity of GRP-60367 hydrochloride.
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Table 1: Antiviral Potency of GRP-60367 Hydrochloride Against Various RABV Strains

Virus Strain Cell Line EC50 (nM)

RABV-SAD-B19 N2a 2-52

rRABV-CVS-N2c N2a 2630

Bat Isolate N2a >10000

recVSV-ΔG-eGFP-GRABV N/A 5

Data compiled from multiple sources indicating a range of potencies across different viral

strains and cell lines.[1][3]

Table 2: Cytotoxicity and Specificity of GRP-60367 Hydrochloride

Parameter Cell Line Value

Cytotoxicity (CC50) Various >300 µM

Specificity Index (SI) N/A >100,000

The high specificity index highlights the compound's selective antiviral activity with minimal off-

target effects.[1][2]

Signaling Pathway and Mechanism of Action
GRP-60367 hydrochloride inhibits RABV entry by targeting the viral G protein. The proposed

mechanism involves the compound binding to a novel druggable site within the fusion loops of

the G protein. This binding event stabilizes the G protein in its pre-fusion conformation,

preventing the low-pH-triggered conformational changes necessary for membrane fusion within

the endosome.
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Caption: Inhibition of RABV entry by GRP-60367.

Experimental Protocols
This section provides detailed methodologies for the key experiments used to identify and

characterize the target of GRP-60367 hydrochloride.

High-Throughput Screening (HTS) for RABV Inhibitors
This protocol outlines the primary screening assay used to identify GRP-60367.
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Start

Seed Host Cells
in 384-well plates

Add GRP-60367 or
Control (DMSO)

Infect with
RABV reporter virus

Incubate for 48h

Measure Reporter Gene
(e.g., Luciferase)

Data Analysis:
Calculate Z' and % Inhibition

End
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Co-culture Effector and
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Gene Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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